Cas no 1601888-53-2 (2-Pent-4-ynoxyacetic acid)
2-Pent-4-ynoxyacetic acid Chemical and Physical Properties
Names and Identifiers
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- 1601888-53-2
- 2-Pent-4-ynoxyacetic acid
- 2-(pent-4-yn-1-yloxy)acetic acid
- EN300-761318
-
- Inchi: 1S/C7H10O3/c1-2-3-4-5-10-6-7(8)9/h1H,3-6H2,(H,8,9)
- InChI Key: ZSIITOIKSFNHQG-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)CCCC#C
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.5Ų
2-Pent-4-ynoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-761318-0.05g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 0.05g |
$212.0 | 2025-02-24 | |
| Enamine | EN300-761318-0.1g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 0.1g |
$317.0 | 2025-02-24 | |
| Enamine | EN300-761318-0.25g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 0.25g |
$452.0 | 2025-02-24 | |
| Enamine | EN300-761318-0.5g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 0.5g |
$713.0 | 2025-02-24 | |
| Enamine | EN300-761318-1.0g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 1.0g |
$914.0 | 2025-02-24 | |
| Enamine | EN300-761318-2.5g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 2.5g |
$1791.0 | 2025-02-24 | |
| Enamine | EN300-761318-5.0g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 5.0g |
$2650.0 | 2025-02-24 | |
| Enamine | EN300-761318-10.0g |
2-(pent-4-yn-1-yloxy)acetic acid |
1601888-53-2 | 95.0% | 10.0g |
$3929.0 | 2025-02-24 | |
| 1PlusChem | 1P028IL8-50mg |
2-(pent-4-yn-1-yloxy)aceticacid |
1601888-53-2 | 95% | 50mg |
$315.00 | 2024-06-20 | |
| 1PlusChem | 1P028IL8-100mg |
2-(pent-4-yn-1-yloxy)aceticacid |
1601888-53-2 | 95% | 100mg |
$454.00 | 2024-06-20 |
2-Pent-4-ynoxyacetic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-Pent-4-ynoxyacetic acid
2-Pent-4-ynoxyacetic acid (CAS No. 1601888-53-2): A Comprehensive Overview
2-Pent-4-ynoxyacetic acid (CAS No. 1601888-53-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, applications, and recent research advancements.
Chemical Structure and Properties
2-Pent-4-ynoxyacetic acid is a linear alkyne derivative with the molecular formula C7H10O3. The compound features a pent-4-yne moiety attached to an acetic acid group via an ether linkage. This unique structure endows the molecule with a combination of alkyne and carboxylic acid functionalities, making it a valuable building block in organic synthesis. The alkyne group is particularly reactive, allowing for a wide range of chemical transformations such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry.
The physical properties of 2-Pent-4-ynoxyacetic acid include a melting point of approximately 75°C and a boiling point of around 160°C at reduced pressure. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic protocols and applications in both academic and industrial settings.
Synthesis Methods
The synthesis of 2-Pent-4-ynoxyacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-pentyne-1-ol with chloroacetic acid in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. Another approach involves the esterification of 4-pentyne-1-ol with acetyl chloride followed by hydrolysis to yield the carboxylic acid.
Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, using microwave-assisted synthesis can significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of catalysts such as palladium or copper complexes can enhance the efficiency and selectivity of the reactions involved.
Applications in Organic Synthesis and Medicinal Chemistry
2-Pent-4-ynoxyacetic acid finds extensive use as a synthetic intermediate in organic chemistry due to its versatile reactivity. The alkyne functionality allows for the formation of triazoles through CuAAC reactions, which are widely used in bioconjugation studies to link biomolecules such as peptides, proteins, and nucleic acids. This property makes it particularly useful in the development of targeted drug delivery systems and diagnostic tools.
In medicinal chemistry, 2-Pent-4-ynoxyacetic acid has been explored as a potential scaffold for designing new therapeutic agents. For instance, derivatives of this compound have shown promising activity against various diseases, including cancer and neurodegenerative disorders. Recent studies have focused on optimizing the structure to enhance potency and selectivity while minimizing side effects.
Molecular Biology and Biotechnology Applications
The unique chemical properties of 2-Pent-4-ynoxyacetic acid have also made it an attractive candidate for applications in molecular biology and biotechnology. In particular, its ability to undergo click chemistry reactions has facilitated the development of novel bioorthogonal labeling strategies. These strategies enable researchers to selectively label biomolecules without interfering with their natural functions or causing toxicity.
In addition to labeling applications, 2-Pent-4-ynoxyacetic acid-based compounds have been used to create functionalized surfaces for biosensors and other biomedical devices. The ability to precisely control the surface chemistry through click reactions allows for enhanced sensitivity and specificity in these applications.
Recent Research Advancements
The field of organic synthesis continues to evolve rapidly, driven by advances in catalysis, computational methods, and materials science. Recent research has focused on developing more efficient and sustainable methods for synthesizing complex molecules like 2-Pent-4-ynoxyacetic acid. For example, studies have explored the use of photocatalysts to promote alkyne-functionalized reactions under mild conditions.
In medicinal chemistry, ongoing efforts aim to identify new derivatives of 2-Pent-4-ynoxyacetic acid with improved pharmacological profiles. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of triazole-linked derivatives that exhibited potent anticancer activity against multiple tumor cell lines.
In biotechnology, researchers are investigating the use of click chemistry-based approaches involving 2-Pent-4-ynoxyacetic acid-derived compounds for live-cell imaging and protein engineering. These techniques offer unprecedented opportunities for understanding cellular processes at the molecular level.
Safety Considerations and Handling Guidelines
In conclusion, 2-Pent-4-ynoxyacetic acid (CAS No. 1601888-53-2) is a multifunctional compound with broad applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, molecular biology, and biotechnology. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in these fields.
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